Cas no 62195-05-5 (Imidazo[1,2-a]pyridine-2-carbonitrile, 3-nitro-)

• Product Name: Imidazo[1,2-a]pyridine-2-carbonitrile, 3-nitro-
• CAS No: 62195-05-5
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• CID: 454751
• PubChem ID: 12428942
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine-2-carbonitrile, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carbonitrile, 3-nitro-
• 3-nitroimidazo[1,2-a]pyridine-2-carbonitrile
• DTXSID70497862
• CHEMBL2236839
• 62195-05-5

• Inchi： 1S/C8H4N4O2/c9-5-6-8(12(13)14)11-4-2-1-3-7(11)10-6/h1-4H
• InChI Key： XIWFKVQGQKMCLI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)N=C2C=CC=CN21)=O

Computed Properties

• Exact Mass: 188.03352
• Monoisotopic Mass: 188.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 84.23